Cas no 1806754-31-3 (2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806754-31-3
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• CID: 4839239
• Update Time: 2025-09-21

2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H10F3N3O2/c1-17-9-6(2-3-14)4-8(7(5-15)16-9)18-10(11,12)13/h4H,2,5,15H2,1H3
• InChI Key： CJXXTFDIXJDUJT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CC#N)=C(N=C1CN)OC)(F)F

Computed Properties

• Exact Mass: 261.073
• Monoisotopic Mass: 261.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2

Additional information on 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806754-31-3)

2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806754-31-3, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including an aminomethyl side chain, a methoxy substituent, a trifluoromethoxy group, and a cyano moiety at the 5-position, endows this molecule with a rich chemical profile that makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural configuration of 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile is highly intriguing from a chemical perspective. The pyridine core serves as a privileged scaffold in medicinal chemistry, providing a platform for diverse biological interactions. The aminomethyl group at the 2-position introduces a nucleophilic site that can participate in various coupling reactions, such as amide or urea bond formation, which are common strategies in drug design. Additionally, the methoxy and trifluoromethoxy groups at the 6- and 3-positions, respectively, contribute to the electron density distribution of the molecule, influencing its reactivity and interactions with biological targets.

The cyano group at the 5-position adds another layer of complexity to the compound's properties. Cyano groups are known to exhibit strong electron-withdrawing effects, which can modulate the electronic characteristics of adjacent functional groups. This feature is particularly valuable in medicinal chemistry, where subtle changes in electronic distribution can significantly alter binding affinity and selectivity. The combination of these functional groups makes 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile a versatile building block for synthesizing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological properties of such compounds with greater accuracy. Studies have suggested that the presence of an aminomethyl group can enhance binding interactions with enzymes and receptors due to its ability to form hydrogen bonds. Similarly, the electron-withdrawing nature of the cyano group can improve metabolic stability by reducing susceptibility to nucleophilic attack. These insights have guided the design of novel derivatives aimed at optimizing pharmacokinetic profiles.

In the realm of drug discovery, 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile has been explored as a precursor for developing inhibitors targeting various therapeutic areas. For instance, its structural motif resembles known bioactive scaffolds used in anticancer and anti-inflammatory agents. The unique combination of functional groups allows for selective modulation of key biological pathways. Researchers have leveraged this compound to synthesize analogs with enhanced potency and reduced toxicity by strategically modifying its substituents.

The role of fluorine-containing moieties in medicinal chemistry cannot be overstated. The trifluoromethoxy group in this compound not only influences electronic properties but also contributes to lipophilicity and metabolic stability. Fluoroalkyl groups are frequently incorporated into drugs due to their ability to improve pharmacokinetic parameters without significantly altering core pharmacophoric features. This has led to several successful drugs where fluorine atoms play a critical role in their efficacy and safety profiles.

Current research trends indicate that hybrid molecules combining multiple pharmacophores are becoming increasingly important in drug development. 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile exemplifies this trend by integrating several key functional groups into a single scaffold. Such hybrid molecules often exhibit synergistic effects when tested against biological targets, leading to more effective therapeutic interventions. The compound's versatility has prompted investigations into its potential use as an intermediate in multistep synthetic routes toward novel therapeutics.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule. These synthetic approaches underscore the importance of advanced chemical techniques in accessing complex structures like 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile, paving the way for further structural diversification.

As interest in biologics grows alongside small-molecule drugs, compounds like this one are being evaluated for their potential applications in biopharmaceuticals as well. The presence of an amine group provides opportunities for conjugation with biomolecules such as peptides or antibodies through linker technologies commonly used in antibody-drug conjugates (ADCs). This opens up possibilities for targeted therapies where 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile could serve as a key component.

Evaluation of this compound's physicochemical properties is essential for understanding its behavior in biological systems. Parameters such as solubility, partition coefficients (logP), and pKa values provide critical insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Computational tools have been instrumental in predicting these properties before experimental validation is conducted, streamlining the drug discovery process significantly.

The growing emphasis on sustainable chemistry has also influenced how researchers approach synthetic routes toward compounds like this one. Green chemistry principles encourage minimizing waste generation while maximizing atom economy during synthesis steps involving 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile, ensuring environmental responsibility alongside achieving high yields and purity levels required for pharmaceutical applications.

In conclusion,2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No: 1806754-31-3) represents an exciting opportunity within pharmaceutical research due to its intricate structure and multifaceted functional groups that make it suitable for diverse applications ranging from drug discovery intermediates to biopharmaceutical conjugates or advanced material science applications where precise molecular design is paramount.